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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B2975101 Get Quote

For researchers, scientists, and drug development professionals, the strategic incorporation of

unnatural amino acids like pyridylalanine into peptides and other molecules is a critical step in

designing novel therapeutics and research tools. The Boc (tert-butyloxycarbonyl) protecting

group is a cornerstone of solid-phase peptide synthesis (SPPS), and its application to D-

pyridylalanine derivatives offers a gateway to creating unique molecular architectures. This

technical guide provides a comprehensive overview of commercial suppliers of Boc-D-2-

pyridylalanine and its related isomers, their key chemical properties, and a generalized protocol

for their use in peptide synthesis.

Introduction to Boc-Pyridylalanine Derivatives
Pyridylalanine is an unnatural amino acid that incorporates a pyridine ring in its side chain. This

feature imparts unique properties to peptides, including the potential for metal chelation, altered

hydrophilicity, and the ability to form hydrogen bonds, which can influence peptide conformation

and receptor binding. The use of the D-enantiomer can enhance metabolic stability by reducing

susceptibility to enzymatic degradation. The Boc protecting group on the alpha-amino function

allows for a robust and widely used strategy in solid-phase peptide synthesis.

Commercial Suppliers of Boc-Pyridylalanine
Derivatives
A variety of chemical suppliers offer Boc-protected pyridylalanine derivatives. The following

table summarizes a selection of commercially available compounds, including Boc-D-2-
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pyridylalanine and its isomers.

Product Name Isomer Supplier(s)

Boc-D-2-pyridylalanine 2-pyridyl, D-isomer
Chem-Impex, Cusabio,

LookChem, ChemicalBook

Boc-L-2-pyridylalanine 2-pyridyl, L-isomer
Chem-Impex, Cusabio,

ChemicalBook

Boc-D-3-pyridylalanine 3-pyridyl, D-isomer Chem-Impex

Boc-L-3-pyridylalanine 3-pyridyl, L-isomer
Chem-Impex, Asymchem,

BOC Sciences

Boc-D-4-pyridylalanine 4-pyridyl, D-isomer Chem-Impex

Boc-L-4-pyridylalanine 4-pyridyl, L-isomer Chem-Impex, Cusabio

Quantitative Data of Boc-Pyridylalanine Derivatives
The following tables provide key quantitative data for various Boc-pyridylalanine derivatives,

facilitating comparison and selection for specific research applications.

Table 1: Properties of Boc-2-pyridylalanine Derivatives
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Property Boc-D-2-pyridylalanine Boc-L-2-pyridylalanine

CAS Number 98266-32-1[1] 71239-85-5[2]

Molecular Formula C₁₃H₁₈N₂O₄[1] C₁₃H₁₈N₂O₄[2]

Molecular Weight 266.3 g/mol [1] 266.3 g/mol [2]

Purity ≥99% (HPLC)[1] ≥99% (HPLC)[2]

Melting Point 140-146 °C[1] 140-143 °C[2]

Appearance White powder[1] White powder[2]

Optical Rotation
[α]D²⁰ = +17 ± 2° (c=1 in

MeOH)[1]

[α]D²⁰ = -14 ± 1° (c=1 in

MeOH)[2]

Storage 0-8 °C[1] 0-8 °C[2]

Table 2: Properties of Boc-3-pyridylalanine Derivatives

Property Boc-D-3-pyridylalanine Boc-L-3-pyridylalanine

CAS Number 98266-33-2[3] 117142-26-4[4]

Molecular Formula C₁₃H₁₈N₂O₄[3] C₁₃H₁₈N₂O₄[4]

Molecular Weight 266.29 g/mol [3] 266.30 g/mol [4]

Purity ≥98% (HPLC)[3] ≥99%[4]

Melting Point 134-148 °C[3] Not specified

Appearance White powder[3] Not specified

Optical Rotation Not specified Not specified

Storage 2-8 °C[3] Not specified

Table 3: Properties of Boc-4-pyridylalanine Derivatives
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Property Boc-D-4-pyridylalanine Boc-L-4-pyridylalanine

CAS Number 269396-68-1 (β-homo) 37535-57-2[5]

Molecular Formula C₁₄H₂₀N₂O₄ (β-homo)[6] C₁₃H₁₈N₂O₄[5]

Molecular Weight 280.32 g/mol (β-homo)[6] 266.3 g/mol [5]

Purity ≥99% (HPLC) (β-homo)[6] ≥99.5% (Chiral HPLC)[5]

Melting Point 145-151 °C (β-homo)[6] 224-232 °C[5]

Appearance Off-white powder (β-homo)[6] White to off-white powder[5]

Optical Rotation
[α]D²⁵ = +15 ± 2° (c=1 in

EtOH) (β-homo)[6]

[α]D²⁰ = -30 ± 1° (c=1 in DMF)

[5]

Storage 0-8 °C (β-homo)[6] 0-8 °C[5]

Experimental Protocols: Boc Solid-Phase Peptide
Synthesis (SPPS)
The following is a generalized protocol for the incorporation of a Boc-D-pyridylalanine

derivative into a peptide chain using manual solid-phase synthesis. This protocol may require

optimization based on the specific sequence and scale of the synthesis.

Materials:

Appropriate solid support (e.g., Merrifield resin, PAM resin)

Boc-D-pyridylalanine derivative

Other required Boc-protected amino acids

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)
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Diisopropylethylamine (DIPEA)

Coupling reagent (e.g., HBTU, HATU, DIC/HOBt)

Scavengers (e.g., triisopropylsilane, water) for cleavage

Cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5)

Diethyl ether

Protocol:

Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

Boc Deprotection:

Wash the resin with DCM.

Treat the resin with a solution of 25-50% TFA in DCM for 1-2 minutes.

Drain the vessel and add fresh deprotection solution for 20-30 minutes.

Wash the resin thoroughly with DCM followed by DMF.

Neutralization: Neutralize the resin with a 5-10% solution of DIPEA in DMF. Wash with DMF.

Amino Acid Coupling:

Dissolve the Boc-D-pyridylalanine (typically 2-4 equivalents relative to resin substitution)

and the coupling reagent (e.g., HBTU, slightly less than 1 equivalent to the amino acid) in

DMF.

Add DIPEA (2-4 equivalents) to the activation mixture.

Add the activated amino acid solution to the resin and agitate for 1-2 hours.

Monitor the coupling reaction using a qualitative test (e.g., ninhydrin test). If the test is

positive, indicating incomplete coupling, the coupling step can be repeated.
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Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents.

Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

Final Deprotection: After the final coupling step, perform a final Boc deprotection (step 2).

Cleavage and Side-Chain Deprotection:

Wash the resin with DCM and dry it under vacuum.

Treat the resin with a cleavage cocktail containing TFA and appropriate scavengers for 2-4

hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the peptide by adding cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

Purification and Analysis: Dry the crude peptide and purify it using reverse-phase high-

performance liquid chromatography (RP-HPLC). Characterize the purified peptide by mass

spectrometry.

Visualizing the Workflow
The following diagram illustrates the general workflow for utilizing Boc-pyridylalanine

derivatives in research, from initial selection to the final application of the synthesized peptide.
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Workflow for Utilizing Boc-Pyridylalanine Derivatives

Compound Selection and Procurement

Peptide Synthesis

Characterization and Application

Identify Research Need for Pyridylalanine Incorporation

Select Appropriate Isomer (D/L, 2/3/4-pyridyl)

Source from Commercial Suppliers (See Table)

Solid-Phase Peptide Synthesis (Boc Chemistry)

Procured Compound

Incorporate Boc-Pyridylalanine Derivative

Cleavage and Deprotection

Purification (RP-HPLC)

Characterize Peptide (Mass Spectrometry, etc.)

Purified Peptide

Biological/Biophysical Assays

Data Analysis and Interpretation

Drug Discovery/Tool Development

Iterative Design

Click to download full resolution via product page

Workflow for Utilizing Boc-Pyridylalanine Derivatives
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Signaling Pathways and Logical Relationships
While specific signaling pathways directly modulated by a generic "pyridylalanine-containing

peptide" are not defined without a specific peptide sequence and biological target, the

incorporation of these unnatural amino acids is a key strategy in drug design to modulate

known pathways. The diagram below illustrates the logical relationship of how a pyridylalanine-

containing peptide, once designed and synthesized, could interact with a cellular signaling

pathway.

Logical Interaction of a Pyridylalanine Peptide with a Signaling Pathway

Peptide Design

Cellular Interaction

Signaling Cascade

Cellular Response

Pyridylalanine-Containing Peptide

Cell Surface Receptor

Binding

Signal Transduction Cascade

Downstream Effector Protein

Cellular Response (e.g., Gene Expression, Proliferation)
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Logical Interaction with a Signaling Pathway

The unique properties of the pyridylalanine residue, such as its ability to form specific hydrogen

bonds or coordinate with metals, can be exploited to enhance the binding affinity and selectivity

of the peptide for its target receptor, thereby modulating the downstream signaling pathway

with greater potency or specificity. The choice of the D-isomer also contributes to a longer

duration of action by increasing resistance to proteolysis. This strategic design is a cornerstone

of modern peptide-based drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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